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Compound of Interest

Compound Name: 2-(Chloromethoxy)ethanol

Cat. No.: B590433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Chloromethoxy)ethanol is a bifunctional organic compound utilized as a synthetic

intermediate in various chemical reactions, including ether and ester formations. Effective

monitoring of reactions involving this compound is crucial for optimizing reaction conditions,

ensuring product quality, and minimizing the formation of potentially hazardous byproducts.

This document provides detailed application notes and protocols for the analytical monitoring of

reactions involving 2-(Chloromethoxy)ethanol using Gas Chromatography (GC), Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Fourier-Transform Infrared (FTIR)

Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy.

A representative reaction, the Williamson ether synthesis, will be used as a model to illustrate

the application of these analytical techniques. In this example, 2-(Chloromethoxy)ethanol is
reacted with a phenoxide to form an ether.

Representative Reaction: Williamson Ether Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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